Cas no 137641-74-8 ((1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 137641-74-8
• MF: C₁₃H₁₇NO₄S
• MW: 283.34338259697
• MDL: MFCD22048747
• CID: 1245581
• PubChem ID: 15015379
• Update Time: 2025-05-25

(1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 1-methyl-5-[[[(4-methylphenyl)sulfonyl]oxy]methyl]-
• (1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate
• DS-017829
• EN300-19459247
• WSUNUKLDYKZPCA-UHFFFAOYSA-N
• SCHEMBL2417117
• (1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzenesulfonate
• 137641-74-8

• MDL： MFCD22048747
• Inchi： 1S/C13H17NO4S/c1-10-3-6-12(7-4-10)19(16,17)18-9-11-5-8-13(15)14(11)2/h3-4,6-7,11H,5,8-9H2,1-2H3
• InChI Key： WSUNUKLDYKZPCA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCC(N1C)=O

Computed Properties

• Exact Mass: 283.08791
• Monoisotopic Mass: 283.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 63.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on (1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate

Comprehensive Overview of (1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 137641-74-8)

The compound (1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 137641-74-8) is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. Its unique structure, combining a pyrrolidinone moiety with a tosylate group, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential applications in drug development, particularly in the design of bioactive molecules and small-molecule inhibitors.

In recent years, the demand for high-purity chemical intermediates like (1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate has surged, driven by advancements in precision medicine and targeted therapy. This compound’s CAS No. 137641-74-8 is often queried in databases such as PubChem and Reaxys, reflecting its importance in structure-activity relationship (SAR) studies. Its tosylate ester functionality is particularly noteworthy, as it enhances reactivity in nucleophilic substitution reactions, a key step in API (active pharmaceutical ingredient) synthesis.

From an industrial perspective, (1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate is valued for its role in optimizing process chemistry. Manufacturers and R&D teams prioritize its use due to its stability and compatibility with green chemistry principles. Searches for scalable synthetic routes and cost-effective production methods often highlight this compound, aligning with the broader trend toward sustainable chemical manufacturing.

The compound’s pyrrolidinone core is another focal point, as this heterocycle is prevalent in CNS-targeting drugs and neuroprotective agents. Queries like "pyrrolidinone derivatives in drug discovery" or "tosylate-activated intermediates" frequently appear in scientific literature, underscoring the intersection of medicinal chemistry and organic synthesis. Additionally, its methylbenzene sulfonate group contributes to improved solubility and bioavailability, critical factors in preclinical development.

Analytical characterization of CAS No. 137641-74-8 typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. These methods are frequently discussed in forums and publications, reflecting the compound’s role in quality control protocols. Furthermore, its stability under various storage conditions is a common topic, especially for laboratories handling sensitive reagents.

In summary, (1-methyl-5-oxopyrrolidin-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 137641-74-8) exemplifies the synergy between structural complexity and functional utility in modern chemistry. Its applications span drug design, process optimization, and material science, making it a subject of enduring interest for researchers and industry stakeholders alike.